Cas no 869082-12-2 ((+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester)
869082-12-2 structure
Product Name:(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
CAS No:869082-12-2
MF:C6H11NO3
MW:145.156441926956
CID:720463
PubChem ID:6951030
Update Time:2025-04-19
(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (+)-(S)-L-alanine (S)-(+)-N-acetyl-L-alanine methyl ester
- (S)-(+)-N-acetyl-L-alanine methyl ester
- EN300-2996212
- CHEMBL3278816
- N-acetyl alanine methyl ester
- AC-ALA-OME
- SCHEMBL805648
- L-Alanine, N-acetyl-, methyl ester
- n-acetylalanine methyl ester
- AS-48958
- MFCD00038239
- A851270
- (S)-2-Acetylaminopropionic acid methyl ester
- N-Acetyl-L-alanine methyl este
- AKOS006238313
- CS-0158183
- 869082-12-2
- N-Acetyl-L-alanine methyl ester
- Ac-L-Ala-OMe
- (S)-Methyl 2-acetamidopropanoate
- FQGVVDYNRHNTCK-BYPYZUCNSA-N
- 3619-02-1
- (+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester
- N-alpha-Acetyl-L-alanine methyl ester
- Alanine, N-acetyl-, methyl ester
- N-alpha-Acetyl-L-alanine methyl ester (Ac-L-Ala-OMe)
- methyl (2S)-2-acetamidopropanoate
- FD21103
- DTXSID60426222
- Acetyl-L-alanine methyl ester
-
- Inchi: 1S/C6H11NO3/c1-4(6(9)10-3)7-5(2)8/h4H,1-3H3,(H,7,8)/t4-/m0/s1
- InChI Key: FQGVVDYNRHNTCK-BYPYZUCNSA-N
- SMILES: O(C)C([C@H](C)NC(C)=O)=O
Computed Properties
- Exact Mass: 145.07389321g/mol
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.056
- Boiling Point: 251.1 °C at 760 mmHg
- Flash Point: 105.7 °C
(+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
869082-12-2 ((+)-(S)-L-alanine(S)-(+)-N-acetyl-L-alanine methyl ester) Related Products
- 32221-83-3(FOR-ALA-OMe)
- 3619-02-1(Acetyl-L-alanine methyl ester)
- 19914-36-4(N-Acetyl-D-alanine Methyl Ester)
- 54322-41-7(Ac-ser-ome)
- 60187-67-9(Dimethyl 2-acetamidomalonate)
- 26629-33-4(Methyl 2-acetamidopropanoate)
- 55299-56-4(DL-Serine, N-acetyl-, methyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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